Cas no 21149-05-3 (1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2))

1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2) structure
21149-05-3 structure
Product name:1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2)
CAS No:21149-05-3
MF:C27H58N2.2I
MW:410.76282
CID:290864
PubChem ID:54602539

1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepinium,1,4-didecylhexahydro-1,4-dimethyl-, iodide (1:2)
    • 1,4-didecyl-1,4-dimethyl-1,4-diazepane-1,4-diium;iodide
    • DTXSID60713381
    • NSC-218470
    • 21149-05-3
    • NSC218470
    • Inchi: InChI=1S/C27H58N2/c1-5-7-9-11-13-15-17-19-22-28(3)24-21-25-29(4,27-26-28)23-20-18-16-14-12-10-8-6-2/h5-27H2,1-4H3/q+2
    • InChI Key: IGFDDVDQHNOWJJ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCC[N+]1(CCC[N+](C)(CCCCCCCCCC)CC1)C

Computed Properties

  • Exact Mass: 410.46034
  • Monoisotopic Mass: 537.364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 336
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0

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